3-(2-methylphenyl)-1-[3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl]propan-1-one

• IUPAC Name: 3-(2-methylphenyl)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]propan-1-one
• InChI: InChI=1S/C16H20N4O/c1-13-4-2-3-5-14(13)6-7-16(21)19-10-8-15(12-19)20-11-9-17-18-20/h2-5,9,11,15H,6-8,10,12H2,1H3
• InChI Key: PONADWKVONHSPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CCC(=O)N2CCC(C2)N3C=CN=N3
• Molecular Formula: C16H20N4O
• Molecular Weight: 284.36 g/mol
• CAS No.: 2199789-47-2

Description

3-(2-Methylphenyl)-1-[3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl]propan-1-one is a synthetic organic compound featuring a propan-1-one core substituted with a 2-methylphenyl group and a complex nitrogen-containing heterocycle. The molecular structure integrates a pyrrolidine ring, a 1,2,3-triazole moiety, and an aromatic phenyl ring, making it a valuable intermediate in medicinal chemistry and drug discovery research. Compounds with pyrrolidine and triazole rings are frequently explored for their potential biological activities and their ability to interact with various enzymatic targets. The presence of both pyrrolidine and 1,2,3-triazole functional groups in a single molecule is of significant interest to researchers, as these motifs are commonly found in pharmaceuticals and biologically active compounds. The 1,2,3-triazole ring, in particular, is a privileged structure in medicinal chemistry due to its stability and ability to participate in hydrogen bonding. This compound is intended for use in laboratory research applications only. It is not for diagnostic or therapeutic use, nor for human consumption. Researchers are advised to consult the safety data sheet (SDS) and handle this material using appropriate personal protective equipment.

Biological Activity

The compound 3-(2-methylphenyl)-1-[3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl]propan-1-one is a complex organic molecule characterized by the presence of a triazole ring and a pyrrolidine moiety. This unique structure suggests potential biological activities that are significant for medicinal chemistry. However, research on its specific biological properties remains limited.

Structural Features

The compound features several notable structural components:

• Triazole Ring : Known for its role in enhancing biological activity through specific interactions with biological targets.
• Pyrrolidine Moiety : This five-membered ring contributes to the compound's overall stability and solubility.
• 2-Methylphenyl Group : This aromatic group adds hydrophobic characteristics, which can influence the compound's interaction with lipid membranes.

Structural Feature	Description
Triazole Ring	Enhances biological interactions and activity
Pyrrolidine Moiety	Provides stability and solubility
2-Methylphenyl Group	Contributes hydrophobic properties

Biological Activity Overview

Despite its promising structure, there is currently no extensive research detailing the biological activity of this compound. However, it is hypothesized that the combination of its structural elements may lead to various biological effects, including:

• Antioxidant Activity : Similar compounds with triazole rings have shown antioxidant properties, suggesting potential for this compound as well.
• Antimicrobial Properties : Triazole derivatives are often investigated for their antimicrobial activities, particularly against resistant strains of bacteria.

Case Studies and Research Findings

While specific studies on 3-(2-methylphenyl)-1-[3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl]propan-1-one are scarce, related research provides insight into its potential activities:

• Antioxidant Capacity : Research on similar triazole compounds has demonstrated significant antioxidant effects. For instance, a study on N-benzyltriazoles showed promising antioxidant activity in vitro .
• Antimicrobial Screening : A study involving triazole derivatives indicated their effectiveness against various bacterial strains. The presence of a triazole ring was critical in enhancing the antimicrobial properties of these compounds .

Safety and Toxicity

Currently, there is no documented data regarding the safety or toxicity of 3-(2-methylphenyl)-1-[3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl]propan-1-one . Given the lack of research, it is essential to conduct thorough toxicity assessments before considering any therapeutic applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a broader class of triazole- and pyrrolidine/pyrrolidinone-containing derivatives. Below is a detailed comparison with analogs reported in the literature:

Key Findings

Structural Flexibility: The target compound’s pyrrolidine-triazole scaffold differs from morpholine-based analogs (e.g., 2aca, 2acd) in ring size and electronic properties. The 2-methylphenyl group introduces steric hindrance absent in phenyl- or thiophene-substituted triazoles (e.g., 2aca, 2acd), which may affect binding interactions in biological targets .

Synthetic Efficiency: Triazole-containing compounds are typically synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a regioselective and high-yielding method .

Physicochemical Properties :

• Morpholine-based triazoles (e.g., 2aca, 2acd) are predominantly oils, while pyrazole analogs (e.g., 1-phenyl-3,3-di(1H-pyrazol-1-yl)propan-1-one) form crystalline solids, suggesting differences in crystallinity driven by substituent interactions .

Biological Relevance: The trifluoromethyl group in NC-MYF-03-69 enhances metabolic stability and lipophilicity, a feature absent in the target compound but critical for optimizing pharmacokinetic profiles .

Research Implications

The structural uniqueness of 3-(2-methylphenyl)-1-[3-(1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl]propan-1-one lies in its combination of a sterically hindered aryl group and a pyrrolidine-triazole scaffold. Future studies should focus on:

• Crystallographic Analysis : Using SHELX-based refinement (e.g., SHELXL) to resolve 3D structure and intermolecular interactions .
• Biological Screening : Comparative evaluation with morpholine and pyrazole analogs for antimicrobial or kinase-inhibitory activity.
• SAR Studies : Systematic modification of the aryl and pyrrolidine substituents to optimize bioactivity.